Cas no 1805533-83-8 (2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol
• CAS No: 1805533-83-8
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4889785
• Update Time: 2025-05-28

2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol

• Inchi： 1S/C8H8BrF2NO2/c9-2-5-7(8(10)11)6(14)1-4(3-13)12-5/h1,8,13H,2-3H2,(H,12,14)
• InChI Key： QWOFORFKQJHHMA-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(F)F)C(C=C(CO)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol

Comprehensive Overview of 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol (CAS No. 1805533-83-8)

2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol (CAS No. 1805533-83-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a hydroxypyridine core, offers versatility in synthetic chemistry, making it a valuable intermediate for developing novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. The presence of the difluoromethyl group in this compound aligns with current trends favoring fluorinated building blocks, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. Researchers are particularly interested in its potential applications in kinase inhibitors and antimicrobial agents, areas where pyridine-based compounds have shown remarkable efficacy.

The synthetic utility of 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol extends beyond pharmaceuticals. Its bromomethyl moiety serves as a reactive handle for further functionalization, enabling the creation of diverse molecular architectures. This adaptability is crucial for developing high-performance materials, such as liquid crystals or organic semiconductors, where precise control over molecular structure is paramount. The compound's hydroxy and methanol groups further enhance its solubility and compatibility with various reaction conditions, broadening its applicability in green chemistry initiatives.

From an analytical perspective, CAS No. 1805533-83-8 presents interesting challenges and opportunities. Advanced characterization techniques like NMR and mass spectrometry are essential for verifying its purity and structure, especially given the complexity introduced by its multiple functional groups. The pharmaceutical industry's increasing reliance on quality by design (QbD) principles has made thorough characterization of such intermediates more critical than ever, driving innovation in analytical methodologies.

Environmental considerations surrounding brominated compounds have led to heightened interest in sustainable synthesis routes for this molecule. Recent publications highlight microwave-assisted and flow chemistry approaches that minimize waste and energy consumption while producing 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol with excellent yields. These developments align with the chemical industry's shift toward green chemistry and circular economy models, addressing growing consumer and regulatory concerns about sustainable production practices.

The commercial landscape for pyridine derivatives continues to evolve, with CAS No. 1805533-83-8 occupying a niche but growing segment. Market analyses indicate increasing investment in specialty chemicals for drug development, particularly in oncology and CNS disorders where pyridine-containing molecules show promise. This compound's unique combination of features positions it well to meet the pharmaceutical industry's need for innovative building blocks that can accelerate drug discovery timelines while maintaining high standards of safety and efficacy.

Looking ahead, the scientific community anticipates expanded applications for 2-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-6-methanol in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural features make it particularly suitable for these cutting-edge therapeutic modalities, which represent some of the most exciting developments in modern drug discovery. As research continues to uncover new possibilities for this versatile compound, its role in advancing both human health and materials science appears increasingly significant.